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Compound of Interest

Compound Name: Henicosan-11-ol

Cat. No.: B1329732 Get Quote

Application Notes and Protocols for Henicosan-
11-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of Henicosan-
11-ol (CAS No: 3381-26-8). The information is compiled from available safety data sheets and

chemical databases. It is imperative to supplement this information with in-house risk

assessments and to adhere to all institutional and national safety regulations.

Chemical and Physical Properties
Henicosan-11-ol is a long-chain fatty alcohol. Its key physical and chemical properties are

summarized below for easy reference.
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Property Value Reference

Molecular Formula C₂₁H₄₄O [1]

Molecular Weight 312.58 g/mol

Appearance Solid

Melting Point 71-72 °C

Boiling Point 370.3 ± 10.0 °C at 760 mmHg

Purity Typically ≥95% - 98%

Storage Temperature Room Temperature

Safety and Hazard Information
The hazard classification for Henicosan-11-ol is not consistently reported. While some

suppliers indicate that it does not meet the criteria for hazardous classification under the

Globally Harmonized System (GHS), others have assigned a GHS07 "Warning" pictogram with

the hazard statement H319, indicating it causes serious eye irritation. Given this discrepancy, it

is prudent to handle the compound with care, assuming it may cause eye irritation.

General Precautionary Statements:

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.
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At present, there is no specific toxicological data available for Henicosan-11-ol. Similarly,

information regarding skin corrosion/irritation, respiratory or skin sensitization, germ cell

mutagenicity, carcinogenicity, and reproductive toxicity is not available.

Handling Procedures
Due to the limited specific toxicity data, it is essential to follow standard laboratory safety

protocols for handling solid chemical compounds.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use.

Skin and Body Protection: Wear a laboratory coat and ensure that skin is not exposed.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust or aerosols.

Storage Procedures
Proper storage is crucial to maintain the integrity of Henicosan-11-ol and to ensure safety.

General Storage: Store in a dry, cool, and well-ventilated place.

Container: Keep the container tightly closed to prevent contamination and moisture

absorption. One supplier recommends storing it sealed in a dry environment at room

temperature.

Incompatible Materials: Avoid strong oxidizing agents.

Experimental Protocols
Currently, there are no specific, publicly available experimental protocols detailing the use of

Henicosan-11-ol in signaling pathways or other biological assays. Researchers should
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develop their own protocols based on the experimental objectives, taking into consideration the

physical and chemical properties and the safety precautions outlined in this document.

Below is a general protocol for the preparation of a stock solution, which is a common first step

in many experimental workflows.

Protocol: Preparation of a Stock Solution

Objective: To prepare a stock solution of Henicosan-11-ol in a suitable solvent.

Materials:

Henicosan-11-ol solid

Appropriate solvent (e.g., ethanol, methanol, or dimethyl sulfoxide - solubility should be

determined empirically)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

1. Calculate the required mass of Henicosan-11-ol to achieve the desired stock solution

concentration and volume.

2. Under a chemical fume hood, carefully weigh the calculated amount of Henicosan-11-ol
using an analytical balance.

3. Transfer the weighed solid to the volumetric flask.
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4. Add a portion of the chosen solvent to the flask, ensuring not to fill to the final volume.

5. Cap the flask and mix by vortexing or sonicating until the solid is completely dissolved.

Gentle heating may be required, but care should be taken to avoid solvent evaporation.

6. Once dissolved, allow the solution to return to room temperature if it was heated.

7. Add the solvent to the flask up to the calibration mark.

8. Invert the flask several times to ensure the solution is homogeneous.

9. Label the flask with the compound name, concentration, solvent, and date of preparation.

10. Store the stock solution under appropriate conditions (e.g., at -20°C or -80°C, protected

from light) as determined by stability studies.

Logical Relationship: Handling and Storage Workflow
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Receipt of Henicosan-11-ol

Store in a Cool, Dry, Well-Ventilated Area

Handling in a Well-Ventilated Area (Fume Hood)Keep Container Tightly Closed

For Use

Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Weighing and Solution Preparation

Use in Experiment

Waste Disposal (Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Henicosan-11-ol.

Note: The absence of detailed toxicological data and specific experimental protocols

necessitates a cautious approach when working with Henicosan-11-ol. Researchers are

strongly encouraged to perform their own risk assessments and to consult with their institution's

environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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